(E)-N'-(3-chlorobenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide

• IUPAC Name: N-[(E)-(3-chlorophenyl)methylideneamino]-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C16H13ClN4O/c1-11-15(21-8-3-2-7-14(21)19-11)16(22)20-18-10-12-5-4-6-13(17)9-12/h2-10H,1H3,(H,20,22)/b18-10+
• InChI Key: QNIMCTNMKCDBIT-VCHYOVAHSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NN=CC3=CC(=CC=C3)Cl
• Isomeric SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)N/N=C/C3=CC(=CC=C3)Cl
• Molecular Formula: C16H13ClN4O
• Molecular Weight: 312.75 g/mol

Description

(E)-N'-(3-chlorobenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been synthesized using various methods and has been found to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (E)-N'-(3-chlorobenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide involves the inhibition of various enzymes and signaling pathways that are involved in inflammation, oxidative stress, and cancer progression. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. This compound has been found to exhibit antioxidant activity by scavenging free radicals and reducing oxidative stress. It has also been shown to exhibit anti-inflammatory activity by reducing the production of inflammatory mediators such as prostaglandins and cytokines. In addition, this compound has been found to exhibit anticancer activity by inducing apoptosis and inhibiting cancer cell proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (E)-N'-(3-chlorobenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide in lab experiments is its wide range of potential applications. This compound has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties, making it a versatile tool for studying various biological processes. However, one of the limitations of using this compound is its potential toxicity. This compound has been found to exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on (E)-N'-(3-chlorobenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide. One area of focus could be the development of more efficient synthesis methods for this compound. Another area of research could be the identification of new potential applications for this compound, such as in the treatment of other neurodegenerative diseases or in the development of new anticancer drugs. Additionally, further studies are needed to determine the optimal concentrations and dosages of this compound for different experimental conditions.

Synthesis Methods

The synthesis of (E)-N'-(3-chlorobenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide has been reported in various research studies. One of the most commonly used methods involves the reaction of 3-chlorobenzaldehyde with 2-methylimidazo[1,2-a]pyridine-3-carbohydrazide in the presence of a suitable catalyst. This reaction results in the formation of this compound as a yellow crystalline solid.

Scientific Research Applications

(E)-N'-(3-chlorobenzylidene)-2-methylimidazo[1,2-a]pyridine-3-carbohydrazide has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has also been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.